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Compound of Interest

Compound Name: Bisabola-2,10-diene-1,9-dione

Cat. No.: B8238641

An In-depth Technical Guide on Bisabola-2,10-
diene-1,9-dione

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisabola-2,10-diene-1,9-dione is a sesquiterpenoid compound that has been identified within
the flora of the Alpinia genus. This technical guide provides a summary of the available
information on its chemical properties. While extensive research on the specific biological
activities and mechanisms of action of this particular compound is limited in publicly accessible
literature, this guide consolidates the current knowledge to serve as a foundational resource for
researchers and professionals in drug development.

Chemical and Physical Properties

Bisabola-2,10-diene-1,9-dione is characterized by the following molecular identifiers and
properties.
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Property Value Source

CAS Number 107439-25-8 (121314151611 71I81e]
Molecular Formula C15H2202 [9][10]

Molecular Weight 234.33 g/mol [7]

Class Triterpenoid [10]

Natural Source Leaves of Alpinia intermedia [10]

Synthesis and Isolation

Detailed experimental protocols for the synthesis and isolation of Bisabola-2,10-diene-1,9-
dione are not extensively documented in readily available scientific literature. As a naturally
occurring compound, it is primarily obtained through extraction from its plant source, Alpinia
intermedia.

A general workflow for the isolation of chemical constituents from Alpinia species is presented
below. This is a representative process and may require optimization for the specific isolation of
Bisabola-2,10-diene-1,9-dione.
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A generalized workflow for the isolation of natural products from plant material.

Biological Activity

While specific studies detailing the biological activity of Bisabola-2,10-diene-1,9-dione are
scarce, the broader class of terpenoids isolated from the Alpinia genus is known to exhibit a
range of pharmacological effects. These include anti-inflammatory, antimicrobial, and
antioxidant properties.[11]

Further research is required to elucidate the specific biological activities, mechanisms of action,
and potential therapeutic applications of Bisabola-2,10-diene-1,9-dione. The lack of available
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data presents an opportunity for novel investigations into the pharmacological potential of this
compound.

Spectroscopic Data

Specific spectroscopic data (e.g., tH-NMR, 3C-NMR, IR, Mass Spectrometry) for Bisabola-
2,10-diene-1,9-dione is not readily available in the public domain. Such data would be crucial
for the unambiguous identification and characterization of the compound.

Future Research Directions

The current body of knowledge on Bisabola-2,10-diene-1,9-dione is limited. To fully
understand its potential, future research should focus on the following areas:
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Proposed research progression for Bisabola-2,10-diene-1,9-dione.
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Conclusion

Bisabola-2,10-diene-1,9-dione is a known natural product with a defined chemical formula
and CAS number. However, a significant gap exists in the scientific literature regarding its
biological activity, mechanism of action, and detailed experimental protocols. This guide
provides the available foundational information and highlights the need for further research to
unlock the potential of this compound for therapeutic applications. Researchers are
encouraged to pursue the outlined future research directions to contribute to a more
comprehensive understanding of Bisabola-2,10-diene-1,9-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Bisabola-2,10-diene-1,9-dione CAS number and
molecular formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8238641#bisabola-2-10-diene-1-9-dione-cas-
number-and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b8238641#bisabola-2-10-diene-1-9-dione-cas-number-and-molecular-formula
https://www.benchchem.com/product/b8238641#bisabola-2-10-diene-1-9-dione-cas-number-and-molecular-formula
https://www.benchchem.com/product/b8238641#bisabola-2-10-diene-1-9-dione-cas-number-and-molecular-formula
https://www.benchchem.com/product/b8238641#bisabola-2-10-diene-1-9-dione-cas-number-and-molecular-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8238641?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8238641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

